4-[1-(4-Bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol

• IUPAC Name: 4-[1-(4-bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol
• InChI: InChI=1S/C20H17BrO2/c1-20(14-2-8-17(21)9-3-14,15-4-10-18(22)11-5-15)16-6-12-19(23)13-7-16/h2-13,22-23H,1H3
• InChI Key: WMGAVRGDWUVTTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)O)(C2=CC=C(C=C2)O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H17BrO2
• Molecular Weight: 369.3 g/mol

Description

4-[1-(4-Bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol is an organic compound that features a bromophenyl group and a hydroxyphenyl group attached to an ethylphenol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(4-Bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol typically involves the reaction of 4-bromophenyl and 4-hydroxyphenyl intermediates. One common method is the Suzuki-Miyaura coupling reaction, which uses palladium catalysts to form carbon-carbon bonds between the bromophenyl and hydroxyphenyl groups . The reaction conditions often include the use of boron reagents, such as boronic acids or esters, in the presence of a base like potassium carbonate in a solvent such as tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

4-[1-(4-Bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The bromophenyl group can be reduced to a phenyl group.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar solvents.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of phenyl derivatives.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

4-[1-(4-Bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[1-(4-Bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol involves its interaction with specific molecular targets and pathways. The hydroxyphenyl group can participate in hydrogen bonding and other interactions with biological molecules, while the bromophenyl group can enhance the compound’s binding affinity and specificity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

4-Bromo-4’-hydroxybiphenyl: Similar structure but lacks the ethyl linkage.

4-Bromo-2-hydroxyphenyl derivatives: Variations in the position of the hydroxy group and additional substituents.

Uniqueness

4-[1-(4-Bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol is unique due to its specific combination of bromophenyl and hydroxyphenyl groups attached to an ethylphenol backbone. This structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.